Cas no 2228461-12-7 (tert-butyl N-2-(2,3-dihydro-1H-inden-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2,3-dihydro-1H-inden-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228461-12-7
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 6149396
• PubChem ID: 165656843
• Update Time: 2025-05-20

tert-butyl N-2-(2,3-dihydro-1H-inden-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,3-dihydro-1H-inden-2-yl)-1-oxopropan-2-ylcarbamate
• EN300-1901059
• 2228461-12-7
• tert-butyl N-[2-(2,3-dihydro-1H-inden-2-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C17H23NO3/c1-16(2,3)21-15(20)18-17(4,11-19)14-9-12-7-5-6-8-13(12)10-14/h5-8,11,14H,9-10H2,1-4H3,(H,18,20)
• InChI Key： ZXPWHZQWEAAHSO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C=O)(C)C1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 289.16779360g/mol
• Monoisotopic Mass: 289.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(2,3-dihydro-1H-inden-2-yl)-1-oxopropan-2-ylcarbamate

tert-butyl N-2-(2,3-dihydro-1H-inden-2-yl)-1-oxopropan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(2,3-dihydro-1H-inden-2-yl)-1-oxopropan-2-ylcarbamate, identified by the CAS number NO2228461-12-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering.

The molecular structure of tert-butyl N-2-(2,3-dihydro-1H-inden-2-yl)-1-oxopropan-2-ylcarbamate is characterized by a complex arrangement of functional groups, including a tert-butyl group, a carbamate moiety, and a dihydroindenyl substituent. These features contribute to its stability and reactivity under various chemical conditions. Recent studies have highlighted its role in the development of novel polymers and its potential as a precursor in the synthesis of advanced materials.

One of the most notable aspects of this compound is its versatility in chemical reactions. Researchers have demonstrated its ability to participate in nucleophilic substitutions and condensation reactions, making it a valuable intermediate in organic synthesis. The incorporation of the dihydroindenyl group introduces additional complexity to the molecule, enabling it to serve as a platform for the creation of biologically active compounds.

In terms of applications, tert-butyl N... has found utility in the field of polymer science, where it is used as a building block for constructing high-performance polymers with tailored mechanical and thermal properties. Its ability to form stable bonds under varying conditions makes it an ideal candidate for use in extreme environments.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the dihydroindenyl group plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity in various chemical transformations.

The synthesis of tert-butyl N... involves a multi-step process that requires precise control over reaction conditions to ensure high yields and product purity. Innovations in catalytic methods have significantly improved the efficiency of its production, making it more accessible for industrial applications.

In conclusion, tert-butyl N... stands as a testament to the ingenuity of modern chemical research. Its unique properties and diverse applications continue to drive interest among scientists and engineers seeking innovative solutions in materials science and beyond.